N-(4-ethylphenyl)-2-{8-fluoro-5-[(3-methylphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}acetamide

Specification

• CAS No.: 931696-83-2
• Molecular Formula: C28H25FN4O2
• Molecular Weight: 468.532
• IUPAC Name: N-(4-ethylphenyl)-2-[8-fluoro-5-[(3-methylphenyl)methyl]-3-oxopyrazolo[4,3-c]quinolin-2-yl]acetamide
• Standard InChI: InChI=1S/C28H25FN4O2/c1-3-19-7-10-22(11-8-19)30-26(34)17-33-28(35)24-16-32(15-20-6-4-5-18(2)13-20)25-12-9-21(29)14-23(25)27(24)31-33/h4-14,16H,3,15,17H2,1-2H3,(H,30,34)
• Standard InChI Key: MUPLYHZRAKYULJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CN(C4=C(C3=N2)C=C(C=C4)F)CC5=CC=CC(=C5)C

Introduction

N-(4-ethylphenyl)-2-{8-fluoro-5-[(3-methylphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}acetamide is a complex organic compound belonging to the pyrazoloquinoline class, which has garnered significant attention in medicinal chemistry due to its diverse pharmacological properties. This compound features a unique combination of functional groups, including a pyrazoloquinoline core, a fluoro substituent, and a methylbenzyl group, contributing to its potential biological activity and therapeutic applications.

Synthesis

The synthesis of N-(4-ethylphenyl)-2-{8-fluoro-5-[(3-methylphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}acetamide typically involves multi-step organic reactions. The general synthetic route begins with the formation of the pyrazoloquinoline core, followed by the introduction of functional groups such as the fluoro and methylbenzyl substituents. This process often requires careful control of reaction conditions to ensure the desired product yield and purity.

Biological Activity and Potential Applications

Compounds with similar structures to N-(4-ethylphenyl)-2-{8-fluoro-5-[(3-methylphenyl)methyl]-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinolin-2-yl}acetamide have been studied for their potential therapeutic applications, including roles in drug discovery due to their ability to interact effectively with biological targets. The unique combination of functional groups in this compound suggests distinct advantages in terms of biological activity and therapeutic potential.